Cas no 121749-55-1 (2-Butanone,3,3-difluoro-4-hydroxy-)

• Product Name: 2-Butanone,3,3-difluoro-4-hydroxy-
• CAS No: 121749-55-1
• MF: C₄H₆F₂O₂
• MW: 124.086048603058
• CID: 104657
• Update Time: 2024-01-24

2-Butanone,3,3-difluoro-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,3,3-difluoro-4-hydroxy-
• 2-Butanone, 3,3-difluoro-4-hydroxy- (9CI)

• Inchi： 1S/C4H6F2O2/c1-3(8)4(5,6)2-7/h7H,2H2,1H3
• InChI Key： ABJVKQQWNODIQZ-UHFFFAOYSA-N
• SMILES： CC(=O)C(F)(F)CO

Computed Properties

• Exact Mass: 124.03358
• Monoisotopic Mass: 124.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.3